L-Lysine hydrobromide

• CAS No.: 24325-21-1
• Molecular Formula: C6H15BrN2O2
• Molecular Weight: 227.10 g/mol
• IUPAC Name: (2S)-2,6-diaminohexanoic acid;hydrobromide
• InChI: InChI=1S/C6H14N2O2.BrH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m0./s1
• InChI Key: MEXAGTSTSPYCEP-JEDNCBNOSA-N
• Isomeric SMILES: C(CCN)C[C@@H](C(=O)O)N.Br
• Canonical SMILES: C(CCN)CC(C(=O)O)N.Br
• Related CAS: 25988-63-0

Description

L-Lysine hydrobromide (CAS 25988-63-0) is a synthetic polyelectrolyte composed of repeating L-lysine units, each associated with a hydrobromic acid (HBr) counterion. Its molecular formula is (C₆H₁₂N₂O₂)ₙ·xHBr, with molecular weights ranging from 2,100 Da to over 167 kDa depending on polymerization . It is a white, crystalline solid highly soluble in water and stable under standard conditions, though incompatible with strong acids or bases .

Comparison with Similar Compounds

Physicochemical and Functional Comparison

Table 1: Comparative Properties of this compound and Hydrochloride

Property	This compound	L-Lysine Hydrochloride
Molecular Formula	(C₆H₁₂N₂O₂)ₙ·xHBr	C₆H₁₄N₂O₂·HCl
Molecular Weight	2,100 Da – 167 kDa (polymeric)	182.65 g/mol (monomeric)
Lysine Content	N/A (polymeric form)	80% (theoretical)
Solubility	Highly water-soluble	Water-soluble
Purity	99.2% (dry basis)	≤99% (variable impurities)
Primary Applications	Cell culture, gene delivery	Animal feed, dietary supplements

Research and Industrial Implications

• Hydrobromide Advantages :
  • Superior stability and reproducibility in biomedical applications .
  • Enhanced electrostatic interactions with nucleic acids due to bromide’s polarizability .
• Hydrochloride Limitations :
  • Impurity profiles restrict use in sensitive experiments .